Cas no 1314-20-1 (Thorium dioxide)

• Product Name: Thorium dioxide
• CAS No: 1314-20-1
• MF: O₂Th
• MW: 264.036901473999
• CID: 147726
• PubChem ID: 14808
• Update Time: 2026-05-14

Thorium dioxide Chemical and Physical Properties

Names and Identifiers

• THORIUM OXIDE
• ThO2
• Thoria
• thorianite
• Thorium(IV)
• thoriumanhydride
• Thorium dioxide
• Thorium oxide (ThO2)
• Thorium(IV) oxide
• dioxothorium
• Thorotrast
• Thortrast
• Umbrathor
• 215-225-1
• Thorium-232 dioxide
• Dioxide, Thorium
• 253-453-3
• UNII-9XA7X17UQC
• Thorium oxide, >=99.0%
• CHEBI:37339
• Thorium232 dioxide
• EINECS 215-225-1
• Q420634
• Oxide, Thorium
• HSDB 6364
• THORIUM DIOXIDE SUSPENSION
• NS00076164
• 9XA7X17UQC
• DTXCID8030211
• 1314-20-1
• THORIUM DIOXIDE [INCI]
• Thorium anhydride

• Inchi： InChI=1S/2H2O.Th/h2*1H2;
• InChI Key： XQDZAGBVPFAWBE-UHFFFAOYSA-N
• SMILES： O.O.[Th]

Computed Properties

• Exact Mass: 264.02800
• Monoisotopic Mass: 264.02788Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: The white powder, whose density varies according to the preparation method, is the only oxidation product of th O system and belongs to fluorite type crystal, a = 5.5971  (1  =0.1nm, the same below).
• Density: 9,86 g/cm3
• Melting Point: 3050°C
• Boiling Point: 4400°C
• PSA: 34.14000
• LogP: -0.23760
• Solubility: Insoluble in water, alkali and dilute acid, soluble in concentrated sulfuric acid
• Merck: 13,9455

Thorium dioxide Security Information

• Hazardous Material transportation number：UN 2910 7
• Hazard Category Code： 45-23/24/25-33
• Safety Instruction： 53-36/37/39-45
• RTECS：XO6950000
• Hazardous Material Identification：
• Risk Phrases：R45; R23/24/25; R33

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides